Cas no 2172543-23-4 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid
• CAS No: 2172543-23-4
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6144640
• PubChem ID: 165573340
• Update Time: 2025-06-24

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}hexanoic acid
• 2172543-23-4
• EN300-1564485

• Inchi： 1S/C26H28N4O5/c1-3-8-16(13-23(31)32)27-25(33)24-22(14-30(2)29-24)28-26(34)35-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,14,16,21H,3,8,13,15H2,1-2H3,(H,27,33)(H,28,34)(H,31,32)
• InChI Key： XFSBDJVFZRLWPU-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN(C)N=C1C(NC(CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 123Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid (CAS No. 2172543-23-4): A Comprehensive Overview

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid (CAS No. 2172543-23-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent research advancements of this compound.

Chemical Structure and Synthesis

The molecular formula of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid is C₂₆H₂₈N₄O₅, with a molecular weight of 480.52 g/mol. The compound features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to protect amino groups during multi-step reactions. The presence of the Fmoc group ensures that the amino functionality remains intact until the final deprotection step.

The synthesis of this compound typically involves several key steps. Initially, the Fmoc protection is introduced to the amino group of 1-methyl-1H-pyrazole. Subsequently, the protected pyrazole is coupled with a formamide derivative to form the formamido moiety. Finally, the hexanoic acid chain is appended to complete the molecule. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

Biological Activities and Applications

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid has been studied for its potential biological activities, particularly in the context of drug discovery and development. One of the key areas of interest is its ability to modulate specific protein-protein interactions (PPIs), which are crucial for various cellular processes and disease mechanisms.

A recent study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the interaction between two important proteins involved in cancer progression. The researchers found that 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid effectively disrupted this interaction, leading to a significant reduction in tumor growth in vitro and in vivo models. This finding underscores the potential of this compound as a lead candidate for cancer therapy.

Beyond cancer research, there is growing interest in exploring the compound's effects on other diseases. For instance, preliminary studies have shown that it may have anti-inflammatory properties, making it a promising candidate for treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease. Additionally, its ability to modulate PPIs suggests potential applications in neurodegenerative diseases, where protein misfolding and aggregation play a critical role.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further investigation through clinical trials. Several pharmaceutical companies are currently evaluating 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid for its safety and efficacy in various disease models. Early-phase clinical trials are underway to assess its pharmacokinetic properties and determine optimal dosing regimens.

The future prospects for this compound are bright, given its unique chemical structure and diverse biological activities. Ongoing research aims to optimize its pharmacological profile through structural modifications and combination therapies with other drugs. Additionally, efforts are being made to develop more stable formulations that can enhance its bioavailability and therapeutic index.

Conclusion

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid (CAS No. 2172543-23-4) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its ability to modulate protein-protein interactions and exhibit anti-inflammatory properties makes it an attractive candidate for developing novel therapeutic agents. As research continues to advance, we can expect further insights into its mechanisms of action and broader applications in healthcare.